N-[7-(TERT-BUTYL)-2-METHYL-4-OXO-5,6,7,8-TETRAHYDRO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-3(4H)-YL]-5-[(2,3,5,6-TETRAFLUOROPHENOXY)METHYL]-2-FURAMIDE

• IUPAC Name: N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C27H25F4N3O4S/c1-12-32-25-20(15-7-5-13(27(2,3)4)9-19(15)39-25)26(36)34(12)33-24(35)18-8-6-14(38-18)11-37-23-21(30)16(28)10-17(29)22(23)31/h6,8,10,13H,5,7,9,11H2,1-4H3,(H,33,35)
• InChI Key: IZPGBHIRNRJUSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CC(CC3)C(C)(C)C)C(=O)N1NC(=O)C4=CC=C(O4)COC5=C(C(=CC(=C5F)F)F)F
• Molecular Formula: C27H25F4N3O4S
• Molecular Weight: 563.6 g/mol

Description

N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that combines a benzothieno pyrimidine core with a furan ring, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide involves multiple steps, starting with the preparation of the benzothieno pyrimidine core. This core is typically synthesized through a series of condensation and cyclization reactions involving appropriate starting materials such as 2-aminothiophenol and ethyl acetoacetate. The furan ring is then introduced through a nucleophilic substitution reaction using 2,3,5,6-tetrafluorophenol and a suitable furan derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of high-throughput screening techniques to identify the most efficient catalysts and reaction conditions, as well as the development of scalable processes for each step of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: The furan ring and benzothieno pyrimidine core can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles or electrophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the furan ring or benzothieno pyrimidine core.

Scientific Research Applications

N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1

Chemistry: The compound’s unique structure makes it a valuable subject for studies on reaction mechanisms and synthetic methodologies.

Biology: It can be used as a probe to study biological pathways and interactions due to its potential bioactivity.

Medicine: The compound may have therapeutic potential, particularly in the development of new drugs targeting specific molecular pathways.

Industry: Its chemical properties could be exploited in the development of new materials or catalysts.

Mechanism of Action

The mechanism of action of N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is not well-documented. it is likely to interact with specific molecular targets and pathways, potentially involving inhibition or activation of enzymes, receptors, or other proteins. Further research is needed to elucidate the exact mechanisms and molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide include:

• N-tert-butyl-2-chloro-benzamide
• N-(tert-butyl)acrylamide

Uniqueness

The uniqueness of N-(7-tert-butyl-2-methyl-4-oxo-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-yl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide lies in its combination of a benzothieno pyrimidine core with a furan ring, which imparts distinct chemical and biological properties